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Compound of Interest

Compound Name: 1,3,6-Trimethyluracil

Cat. No.: B079590

1,3,6-Trimethyluracil: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available information on 1,3,6-
trimethyluracil, a heterocyclic compound belonging to the pyrimidinedione family. While
specific biological data and detailed experimental protocols for this particular molecule are not
extensively documented in publicly available scientific literature, this document serves as a
foundational resource, presenting its key physicochemical properties and offering generalized
experimental workflows and potential signaling pathways relevant to the broader class of uracil
derivatives.

Physicochemical Properties

A summary of the key identifiers and molecular properties of 1,3,6-trimethyluracil is presented
below.
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Property Value Reference
CAS Number 13509-52-9

Molecular Formula C7H10N202

Molecular Weight 154.17 g/mol [1]

1,3,6-trimethyl-2,4(1H,3H)-
Alternate Names pyrimidinedione, 1,3,4- [1]
trimethyluracil

Synthesis and Characterization

Detailed, peer-reviewed synthesis and characterization protocols specifically for 1,3,6-
trimethyluracil are not readily available. However, the synthesis of structurally related uracil
derivatives often involves the condensation of a substituted urea with a B-keto ester. A
generalized workflow for the synthesis and subsequent biological evaluation of a novel
compound like 1,3,6-trimethyluracil is depicted in the following diagram.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9050950/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9050950/
https://www.benchchem.com/product/b079590?utm_src=pdf-body
https://www.benchchem.com/product/b079590?utm_src=pdf-body
https://www.benchchem.com/product/b079590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

/Synthesis & Purification\

Starting Materials

[Chemical Synthesis]
Purification
(e.g., Chromatography)

- J

Structunal Characterization

Spectroscopy
(NMR, IR, MS)

Purity Analysis
(HPLC)

4 )

Biologicall Screening

In vitro Assays
(e.g., Enzyme Inhibition, Cytotoxicity)

Cell-based Assays

Hit Identification

Lead Optimization
Structure-Activity
Relationship (SAR) Studies

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b079590?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 1. A generalized workflow for the synthesis, characterization, and biological evaluation
of a novel chemical entity.

Potential Biological Activity and Signaling Pathways

While no specific biological activities have been reported for 1,3,6-trimethyluracil, other
substituted uracil derivatives have been investigated for a range of therapeutic applications,
including as antiviral and anti-inflammatory agents. For instance, some uracil analogs are
known to inhibit viral polymerases or interfere with inflammatory signaling cascades.

Given the interest in uracil derivatives in drug discovery, a hypothetical signaling pathway that
could be investigated for a novel uracil analog with potential anti-inflammatory properties is
presented below. This diagram illustrates a simplified representation of a generic inflammatory
signaling cascade that could be a target for inhibition.
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Figure 2. A hypothetical signaling pathway illustrating potential points of inhibition for an anti-
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inflammatory compound.

Future Directions

The lack of extensive research on 1,3,6-trimethyluracil presents an opportunity for further

investigation. Future studies could focus on:

* Development of a robust and scalable synthetic route.

+ Comprehensive structural elucidation using modern analytical techniques.
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e Screening for a wide range of biological activities, including but not limited to antiviral,
anticancer, and anti-inflammatory properties.

« If activity is identified, elucidation of the mechanism of action and identification of molecular
targets and relevant signaling pathways.

This technical guide serves as a starting point for researchers and drug development
professionals interested in 1,3,6-trimethyluracil and its potential applications. Further
experimental work is required to fully characterize this compound and determine its therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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